Cas no 13681-75-9 (2,2',2''-(1,3,5-triazine-2,4,6-triyl)tris[5-(octyloxy)phenol])

• Product Name: 2,2',2''-(1,3,5-triazine-2,4,6-triyl)tris[5-(octyloxy)phenol]
• CAS No: 13681-75-9
• MF: C₄₅H₆₃N₃O₆
• MW: 741.99823307991
• CID: 1248835
• PubChem ID: 83657
• Update Time: 2025-04-20

2,2',2''-(1,3,5-triazine-2,4,6-triyl)tris[5-(octyloxy)phenol] Chemical and Physical Properties

Names and Identifiers

• 2,2',2''-(1,3,5-triazine-2,4,6-triyl)tris[5-(octyloxy)phenol]
• 2,2',2''-s-Triazine-2,4,6-triyltris(5-(octyloxy)phenol)
• 6-[4,6-bis(4-octoxy-6-oxocyclohexa-2,4-dien-1-ylidene)-1,3,5-triazinan-2-ylidene]-3-octoxycyclohexa-2,4-dien-1-one
• Phenol, 2,2',2''-s-triazine-2,4,6-triyltris(5-octyloxy)-
• 2,4,6-tris(2-hydroxy-4-octyloxyphenyl)-1,3,5-triazine
• 13681-75-9
• SCHEMBL77484
• Phenol, 2,2',2''-(1,3,5-triazine-2,4,6-triyl)tris(5-(octyloxy)-
• Phenol, 2,2',2''-(1,3,5-triazine-2,4,6-triyl)tris[5-(octyloxy)-
• DTXSID8065583

• Inchi： 1S/C45H63N3O6/c1-4-7-10-13-16-19-28-52-34-22-25-37(40(49)31-34)43-46-44(38-26-23-35(32-41(38)50)53-29-20-17-14-11-8-5-2)48-45(47-43)39-27-24-36(33-42(39)51)54-30-21-18-15-12-9-6-3/h22-27,31-33,49-51H,4-21,28-30H2,1-3H3
• InChI Key： WPMUMRCRKFBYIH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2N=C(C3C=CC(=CC=3O)OCCCCCCCC)N=C(C3C=CC(=CC=3O)OCCCCCCCC)N=2)=C(C=1)O)CCCCCCCC

Computed Properties

• Exact Mass: 741.47199
• Monoisotopic Mass: 741.47168674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 54
• Rotatable Bond Count: 27
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 127.05